Cas no 64318-03-2 (Phenol, 2-[(4-fluorophenyl)sulfonyl]-)

Phenol, 2-[(4-fluorophenyl)sulfonyl]- structure
64318-03-2 structure
Product Name:Phenol, 2-[(4-fluorophenyl)sulfonyl]-
CAS No:64318-03-2
MF:C12H9FO3S
MW:252.261465787888
CID:424089
PubChem ID:71380063
Update Time:2025-04-19

Phenol, 2-[(4-fluorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[(4-fluorophenyl)sulfonyl]-
    • 2-(4-fluorophenyl)sulfonylphenol
    • 64318-03-2
    • 2-(4-Fluorobenzene-1-sulfonyl)phenol
    • DTXSID10802592
    • Inchi: 1S/C12H9FO3S/c13-9-5-7-10(8-6-9)17(15,16)12-4-2-1-3-11(12)14/h1-8,14H
    • InChI Key: RWOXNLDLTSSKKP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)(C1C=CC=CC=1O)(=O)=O

Computed Properties

  • Exact Mass: 252.02567
  • Monoisotopic Mass: 252.02564348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • PSA: 54.37
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.